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Compound of Interest

Compound Name: Phosphenic chloride

Cat. No.: B8492959

An In-depth Technical Guide to
Phenylphosphonic Dichloride

An Overview of a Versatile Organophosphorus Reagent

This technical guide provides a comprehensive overview of the physical, chemical, and safety
properties of Phenylphosphonic dichloride. Intended for researchers, scientists, and
professionals in drug development and chemical synthesis, this document consolidates critical
data, outlines experimental methodologies, and illustrates key chemical transformations. Given
the ambiguity of the term "Phosphenic chloride," this guide focuses on Phenylphosphonic
dichloride (CAS 824-72-6), the most probable compound of interest based on its relevance in
synthetic organic chemistry.

Core Properties of Phenylphosphonic Dichloride

Phenylphosphonic dichloride, also known as dichlorophenylphosphine oxide, is a colorless to
light yellow liquid with a pungent odor.[1][2] It serves as a crucial intermediate in the synthesis
of a wide array of organophosphorus compounds, including flame retardants, phosphonate
esters, and ligands for catalysis.[1][3] Its high reactivity, particularly towards nucleophiles,
makes it a versatile but hazardous material requiring careful handling.[1]

Physical and Chemical Data
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The following table summarizes the key physical and chemical properties of Phenylphosphonic

dichloride.
Property Value Source
Molecular Formula C6H5CI20P [4]
Molecular Weight 194.98 g/mol [5]1[6]
CAS Number 824-72-6 41171181
Appearance Colorless to light yellow liquid [2][9]
Melting Point 3°C (37.4°F) [2][3][4][6]
Boiling Point 258 °C (496.4 °F) at 760 I

mmHg

Density 1.375 g/mL at 25 °C [21[3][4][6]

Refractive Index (n20/D)

1.559

[21(31[4]

Flash Point

204 °C (399.2 °F)

[3]

Solubility

Miscible with benzene,
chloroform, dimethyl sulfoxide,
and carbon tetrachloride.[1][2]

[4] Reacts violently with water.

[4181°]

Stability

Moisture sensitive; reacts

violently with water.[8] Stable
under recommended storage
conditions (below +30°C in a

dry, well-ventilated place).[1][2]
[4]

Chemical Reactivity and Synthetic Applications

Phenylphosphonic dichloride is characterized by the presence of two reactive P-Cl bonds.

These bonds are susceptible to nucleophilic attack by a variety of reagents, including alcohols,
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amines, and organometallic compounds. This reactivity is the foundation of its utility in organic
synthesis.

A primary application is the synthesis of phosphonates and their derivatives.[10][11][12] The
reaction with alcohols or phenols, typically in the presence of a base to neutralize the HCI
byproduct, yields the corresponding phosphonate esters. These esters are valuable
intermediates in drug discovery and materials science.

Phenylphosphonic Dichloride Alcohol/Phenol Base
(CeHsP(O)Cl2) (R-OH) (e.g., Triethylamine)

+2 R-OH
+ 2 Base

N

Phenylphosphonate Ester
(CeHsP(O)(OR)2)

---------- Amine Hydrochloride Salt

Click to download full resolution via product page

Synthesis of Phenylphosphonate Esters.

Another significant reaction is its hydrolysis. Phenylphosphonic dichloride reacts violently with
water to produce phenylphosphonic acid and hydrochloric acid.[5] This reaction underscores
the need for anhydrous handling conditions.
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Phenylphosphonic Dichloride Water
(CsHsP(0O)Cl2) (H20)
+2 H0

Phenylphosphonic Acid
(CeHsP(O)(OH)z2)

Hydrochloric Acid
(HCI)

Click to download full resolution via product page
Hydrolysis of Phenylphosphonic Dichloride.

Experimental Protocols
Synthesis of Phenylphosphonic Dichloride

An environmentally friendly synthesis method involves the reaction of phosphorus trichloride
and benzene using a Lewis acid ionic liquid as a catalyst.[13]

» Materials: Phosphorus trichloride, benzene, Lewis acid ionic liquid (e.g., synthesized from
triethylamine hydrochloride and anhydrous aluminum trichloride).[13]

e Procedure:
o Under a nitrogen atmosphere, charge the reactor with the Lewis acid ionic liquid.[13]
o Add benzene and phosphorus trichloride to the reactor.[13]

o Stir the mixture at a controlled temperature to facilitate the reaction.[13]
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o Upon completion, the reaction mixture separates into two layers: an ionic liquid layer and a
product layer containing phenylphosphonic dichloride, unreacted benzene, and

phosphorus trichloride.[13]

o Separate the layers. The product layer is then subjected to fractional distillation, first at
atmospheric pressure to remove benzene and phosphorus trichloride, followed by vacuum
distillation to purify the phenylphosphonic dichloride.[13]

o The ionic liquid catalyst can be recovered and reused.[13]

Characterization by Spectroscopy

The structure and purity of Phenylphosphonic dichloride are typically confirmed using

spectroscopic methods.
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum shows signals corresponding to the phenyl group
protons.[14]

o 183C NMR: The carbon NMR spectrum provides information on the carbon atoms of the

phenyl ring.[15]

o 3P NMR: The phosphorus NMR spectrum is characteristic of the phosphonyl group and is
a key indicator of the compound's identity and purity.[16]

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the P=0, P-CI, and phenyl group vibrations.
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NMR Spectroscopy

Click to download full resolution via product page

Spectroscopic Characterization Workflow.

Hydrolysis for Product Formation

IR Spectroscopy

Structural Confirmation
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The controlled hydrolysis of phenylphosphonic dichloride can be used to synthesize
phenylphosphonic acid.[17][18]

» Materials: Phenylphosphonic dichloride, water (or atmospheric moisture).[17]
e Procedure:

o In a controlled environment, slowly introduce phenylphosphonic dichloride to a
stoichiometric excess of water. The reaction is highly exothermic and releases HCI gas,
requiring appropriate safety measures and ventilation.[5]

o Alternatively, for small-scale synthesis, exposure to atmospheric moisture over time can
lead to the formation of phenylphosphonic acid.[17]

o The resulting phenylphosphonic acid can be isolated and purified, often by
recrystallization.[18]

Safety and Handling

Phenylphosphonic dichloride is a corrosive and hazardous substance that requires strict safety
protocols.

e Hazards:

[¢]

Causes severe skin burns and eye damage.[6][8][19]

o

Harmful if swallowed.[3][6][19]

o

May cause respiratory irritation.[1][6][19]

[¢]

Reacts violently with water, releasing toxic and corrosive hydrogen chloride gas.[5][7][8]

[¢]

May be corrosive to metals.[5][6][19]
» Handling and Storage:

o Handle only under a chemical fume hood with adequate ventilation.[7]
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a face shield.[3][6]

o Store in a tightly closed container in a dry, cool, and well-ventilated area, away from water
and incompatible materials such as strong oxidizing agents, bases, alcohols, and amines.

[71[8]
o Keep under an inert atmosphere (e.g., nitrogen).[7][8]

o First Aid Measures:

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes and
remove contaminated clothing. Seek immediate medical attention.[6][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek immediate medical attention.[6][7]

o Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[6][8]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6]

This guide provides a foundational understanding of Phenylphosphonic dichloride for its safe
and effective use in a research and development setting. Always consult the most current
Safety Data Sheet (SDS) before handling this chemical.[6][7][8][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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